Cas no 87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-)
![Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- structure](https://www.kuujia.com/scimg/cas/87908-64-3x500.png)
87908-64-3 structure
Product name:Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
- 2-[4-(trifluoromethyl)benzoyl]cyclohexan-1-one
- DTXSID60603632
- 2-[4-(trifluoromethyl)benzoyl]cyclohexanone
- 87908-64-3
- SCHEMBL10740705
-
- Inchi: InChI=1S/C14H13F3O2/c15-14(16,17)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)18/h5-8,11H,1-4H2
- InChI Key: QOOGSUPXWRVDSF-UHFFFAOYSA-N
- SMILES: C1CCC(=O)C(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F
Computed Properties
- Exact Mass: 270.08676414g/mol
- Monoisotopic Mass: 270.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 34.1Ų
Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Related Literature
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-) Related Products
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